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Compound of Interest

Tert-butyl 4-hydroxyindoline-1-
Compound Name:

carboxylate
CAS No.: 350683-35-1
Cat. No.: B1504253

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding the Compound:
Physicochemical Properties and Stability

Before handling any chemical, a thorough understanding of its properties is paramount. Boc-4-
hydroxyindoline, also known as tert-butyl 4-hydroxyindoline-1-carboxylate, is a heterocyclic
organic compound frequently utilized as a building block in the synthesis of various
pharmaceutical agents.

Key Physicochemical Data:

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1504253#bc-rfq
https://www.benchchem.com/product/b1504253/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-safe-handling-of-boc-4-hydroxyindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C13H17NO3 N/A
Molecular Weight 235.28 g/mol N/A

Off-white to light brown
Appearance ) [1]
crystalline powder

Not explicitly available for Boc-
4-hydroxyindoline, related
] ] compounds melt at varying
Melting Point N/A
temperatures. For example, N-
Boc-4-hydroxyaniline melts at

143-147 °C.[2][3]

Boiling Point Data not available N/A

N Soluble in a range of organic
Solubility vent N/A
solvents.

- Stable under normal laboratory
Stability g [41[5][6]
conditions.[4][5][6]

Strong oxidizing agents, strong

Incompatible Materials acids, and strong bases.[4][7] [4117118]
[8]

Causality Behind Stability and Incompatibilities: The tert-butyloxycarbonyl (Boc) protecting
group is generally stable but can be cleaved under acidic conditions. The indoline core, while
relatively stable, can be susceptible to oxidation, especially at the hydroxyl group. The
presence of both the Boc group and the hydroxyl functionality dictates its incompatibility with
strong acids (which would deprotect the amine) and strong oxidizing agents (which could
oxidize the hydroxyl group or the indoline ring).

Section 2: Hazard Identification and Risk
Assessment
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A comprehensive risk assessment is the foundation of safe laboratory practice. The following

table summarizes the known and potential hazards associated with Boc-4-hydroxyindoline,
based on data from similar compounds.

Hazard Profile:
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Hazard Category Classification

Precautionary
Source
Statement

May be harmful if

Acute Oral Toxicity
swallowed.[5][6][9]

P270: Do not eat,
drink or smoke when
using this product.[10]
P301+P312: IF
SWALLOWED: Call a
POISON CENTER or

doctor/physician if you

[51(6][9][10]

feel unwell.[10]

Skin

Corrosion/Irritation

May cause skin
irritation.[5][6][9]

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P302+P352: IF ON
SKIN: Wash with
plenty of soap and
water.[11]

[S106][9][11]

Serious Eye May cause eye

Damage/Irritation irritation.[5][6][9]

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse [51161191[11]
cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[11]

Respiratory Irritation May cause respiratory

tract irritation.[5][6][9]

P261: Avoid breathing

dust/fume/gas/mist/iva

[SI06][O][11][12]

pors/spray.[11]
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P304+P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing.[11][12]

Expert Insight: While specific toxicological data for Boc-4-hydroxyindoline is limited, the
precautionary principle dictates that it should be handled as a potentially hazardous substance.
The Boc protecting group itself is not generally associated with high toxicity; however, the
indoline core and its metabolites could present unknown risks. Therefore, minimizing exposure
is the most prudent course of action.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

Controlling exposure to any chemical is a multi-faceted approach, combining engineering
controls, administrative controls, and personal protective equipment.

Engineering Controls

» Ventilation: Always handle Boc-4-hydroxyindoline in a well-ventilated area.[7][13] For
procedures that may generate dust or aerosols, a chemical fume hood is mandatory.[11]
Local exhaust ventilation should be used to keep airborne levels below recommended
exposure limits.[9]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[7][14][15]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for preventing direct contact with the chemical.

o Eye and Face Protection: Chemical safety goggles are required.[12] In situations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[10]

o Hand Protection: Wear impervious chemical-resistant gloves, such as nitrile or neoprene.[12]
[13][15] It is crucial to inspect gloves for any signs of degradation or puncture before each
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use and to practice proper glove removal techniques to avoid skin contamination.[15]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[10][11] In cases of potential for significant exposure, a full suit and protective boots
may be required.[9][10]

Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved respirator with a particulate filter (e.g., N95) is recommended.[9][10][12] If vapors
are a concern, a respirator with an organic vapor cartridge should be used.[12]

Self-Validating Protocol: The integrity of your PPE is your last line of defense. Before entering

the laboratory, visually inspect all PPE for defects. After handling the compound,

decontaminate or dispose of PPE according to institutional guidelines. Always wash hands

thoroughly with soap and water after removing gloves and before leaving the laboratory.[9][10]

Section 4: Safe Handling, Storage, and Disposal
Protocols

A systematic approach to handling, storage, and disposal minimizes the risk of accidents and

environmental contamination.

Handling

Preparation: Before handling, review the Safety Data Sheet (SDS) and have all necessary
PPE and emergency equipment ready.

Dispensing: When weighing or transferring the solid material, do so in a designated area,
preferably within a ventilated enclosure, to minimize dust generation.[13] Avoid creating dust
clouds. Use appropriate tools to handle the material.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to
avoid splashing.

Post-Handling: After use, decontaminate the work area and any equipment used.

Storage
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o Container: Keep the container tightly closed to prevent contamination and potential release.
[91[10][16]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.[10][11][16]

e Segregation: Store away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[7][10]

Disposal

o Waste Characterization: All waste containing Boc-4-hydroxyindoline must be treated as
hazardous chemical waste.

o Containerization: Collect waste in a clearly labeled, sealed container.

o Disposal Route: Dispose of the waste through a licensed and approved waste disposal
company, following all local, state, and federal regulations.[7][10][14] Do not dispose of down
the drain or in general waste.[13]

Section 5: Emergency Procedures: A Step-by-Step
Guide

In the event of an exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

 Inhalation: If inhaled, immediately move the affected person to fresh air.[12][17] If breathing
is difficult or stops, provide artificial respiration and seek immediate medical attention.[14][17]

o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[12]
[14][16] Seek medical attention if irritation develops or persists.[14]

o Eye Contact: If the compound comes into contact with the eyes, immediately flush with
plenty of water for at least 15 minutes, holding the eyelids open.[12][14][16] Remove contact
lenses if present and easy to do.[14] Seek immediate medical attention.[14]
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 Ingestion: If swallowed, rinse the mouth with water.[10][14][16] Do not induce vomiting.[18]
Seek immediate medical attention and show the SDS to the medical professional.[16]

Accidental Release Measures

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[17]
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use appropriate tools to carefully sweep or scoop the material into
a suitable container for disposal.[9] For large spills, use a shovel to place the material into a
waste container.[9] Avoid generating dust.[14]

» Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

e Report: Report the incident to the appropriate safety personnel.

Section 6: Visualizing Safe Workflows

To further clarify the procedural logic, the following diagrams illustrate key workflows for
handling Boc-4-hydroxyindoline.

Preparation Handling Post-Handling

Geview SDS)—>(Don PPE)—>G’repare Workspace}*‘”@\/eigh/Transfer in Hoodj%@erform Experimenaﬂ@ecomaminate Workspac@*ﬂ’[Doff PPE]%[Wash Handsj

Click to download full resolution via product page

Caption: Standard workflow for safely handling Boc-4-hydroxyindoline.
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Caption: Emergency response workflow for spills or personal exposure.

References
e AAPPTec, LLC. (n.d.). MSDS - Safety Data Sheet.

e TCI Chemicals. (2018, October 3). SAFETY DATA SHEET.

e Combi-Blocks, Inc. (2023, July 17). JR-7781 - Safety Data Sheet.

o Fisher Scientific. (2025, December 22). SAFETY DATA SHEET.

o Safety Data Sheet prepared to UN GHS Revision 7. (n.d.).

e Synquest Labs. (n.d.). 1H-Indole, N-Boc protected - Safety Data Sheet 4H51174.
e Sigma-Aldrich. (2025, September 13). SAFETY DATA SHEET.

 Fisher Scientific. (2011, May 19). SAFETY DATA SHEET.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1504253/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-on-the-safe-handling-of-boc-4-hydroxyindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Sigma-Aldrich. (2025, October 16). SAFETY DATA SHEET.

e Sigma-Aldrich. (n.d.). N-Boc-4-hydroxyaniline 97 54840-15-2.

o ChemicalBook. (2026, January 17). Boc-Dap-OH - Safety Data Sheet.

o Pfaltz & Bauer. (n.d.). SAFETY DATA SHEET.

e Medline. (n.d.). SAFETY DATA SHEET.

e INDOFINE Chemical Company, Inc. (n.d.). Safety Data Sheet.

e Apollo Scientific. (n.d.). tert-Butyl (R)-4-(1-aminoethyl)piperidine-1-carboxylate.

e Hisco. (n.d.). Safety Data Sheet Section 4 FIRST AID MEASURES.

e Synquest Labs. (n.d.). N-Boc-cis-4-hydroxy-D-proline.

» Fisher Scientific. (2024, April 2). SAFETY DATA SHEET.

e Fisher Scientific. (2011, June 13). SAFETY DATA SHEET.

e TCI. (n.d.). 8441 4-Hydroxyindole (English) AAA TCI MSDS A2.0 (DEFAULT FORMAT).

e Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.

e 4 - Safety Data Sheet. (n.d.).

e AAPPTec, LLC. (n.d.). MSDS - Safety Data Sheet.

e AAPPTec, LLC. (n.d.). MSDS - Safety Data Sheet.

e Central Drug House (P) Ltd. (n.d.). 4-HYDROXY INDOLE CAS NO 2380-94-1 MATERIAL
SAFETY DATA SHEET SDS/MSDS.

e BOC Sciences. (n.d.). CAS 2380-94-1 4-Hydroxyindole.

o Safety Data Sheet. (2014, March 26).

e TCI Chemicals. (2025, August 6). SAFETY DATA SHEET.

e Thermo Fisher Scientific. (2011, February 10). SAFETY DATA SHEET.

e Sigma-Aldrich. (n.d.). N-Boc-cis-4-hydroxy- L -proline 97 87691-27-8.

e BOC Sciences. (n.d.). CAS 54840-15-2 (N-Boc-4-hydroxyaniline).

e PubChem. (n.d.). 1H-indol-4-ol | CBH7NO | CID 75421.

e Fent, K. W, et al. (n.d.). Flame retardants, dioxins, and furans in air and on firefighters'
protective ensembles during controlled residential firefighting - PMC.

e Fent, K. W, et al. (2020, July 15). Flame retardants, dioxins, and furans in air and on
firefighters' protective ensembles during controlled residential firefighting - PubMed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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